Cas no 31511-35-0 (Isooctanethiol(8CI,9CI))

• Product Name: Isooctanethiol(8CI,9CI)
• CAS No: 31511-35-0
• MF: C₈H₁₈S
• MW: 146.293521404266
• CID: 299168
• PubChem ID: 8851
• Update Time: 2025-04-19

Isooctanethiol(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Isooctanethiol(8CI,9CI)
• 2,4,4-TRIMETHYL-2-PENTANETHIOL
• TERT-OCTANETHIOL
• TERT-OCTYL MERCAPTAN
• 4-01-00-01796 (Beilstein Handbook Reference)
• T-OCTYL MERCAPTAN
• 2,4,4-Trimethylpentane-2-thiol
• SCHEMBL316017
• NS00024588
• 31511-35-0
• terc. Oktanthiol
• HSDB 6319
• DTXSID9059707
• K908VW4U2S
• T-OCTYL MERCAPTAN [HSDB]
• 2-Pentanethiol, 2,4,4-trimethyl-
• terc. Oktanthiol [Czech]
• TERT-OCTYLTHIOL
• tert-Octylmercaptan
• 2,4,4-Trimethyl-pentan-2-thiol
• UNII-K908VW4U2S
• O0026
• BRN 1732867
• isooctanethiol
• EINECS 205-490-1
• 141-59-3
• AKOS025294491
• Q27282104
• T-octanethiol
• tert-Octylmercaptan [UN3023] [Poison, Flammable liquid]

• Inchi： 1S/C8H18S/c1-7(2,3)6-8(4,5)9/h9H,6H2,1-5H3
• InChI Key： QZLAEIZEPJAELS-UHFFFAOYSA-N
• SMILES： SC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 146.11300
• Monoisotopic Mass: 146.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0,86 g/cm3
• Melting Point: -74.0 °C
• Boiling Point: 75 °C
• Flash Point: 46°C
• Refractive Index: Index of refraction = 1.454 at 20 °C/D
• PSA: 38.80000
• LogP: 3.13100

Isooctanethiol(8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10